Cas no 898768-30-4 (Cyclopropyl 2-(3-methylphenyl)ethyl ketone)

• Product Name: Cyclopropyl 2-(3-methylphenyl)ethyl ketone
• CAS No: 898768-30-4
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• MDL: MFCD03843025
• CID: 1072766
• PubChem ID: 24725710
• Update Time: 2025-05-26

Cyclopropyl 2-(3-methylphenyl)ethyl ketone Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl 2-(3-methylphenyl)ethyl ketone
• 1-cyclopropyl-3-(3-methylphenyl)propan-1-one
• DTXSID80644103
• 898768-30-4
• CYCLOPROPYL2-(3-METHYLPHENYL)ETHYLKETONE
• MFCD03843025
• AKOS012659725

• MDL： MFCD03843025
• Inchi： 1S/C13H16O/c1-10-3-2-4-11(9-10)5-8-13(14)12-6-7-12/h2-4,9,12H,5-8H2,1H3
• InChI Key： UHKVGQYYOBFHAJ-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=C(C)C=1)C1CC1

Computed Properties

• Exact Mass: 188.12000
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.90670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Cyclopropyl 2-(3-methylphenyl)ethyl ketone

Comprehensive Analysis of Cyclopropyl 2-(3-methylphenyl)ethyl ketone (CAS No. 898768-30-4): Properties, Applications, and Industry Trends

Cyclopropyl 2-(3-methylphenyl)ethyl ketone (CAS No. 898768-30-4) is a specialized organic compound gaining attention in pharmaceutical and fragrance research due to its unique structural features. This cyclopropyl ketone derivative combines a 3-methylphenyl ethyl moiety with a cyclopropane ring, creating a versatile building block for synthetic chemistry. Recent literature highlights its potential as a precursor in the development of novel bioactive molecules, particularly in the field of small-molecule drug discovery.

The compound's molecular structure (C₁₃H₁₆O) features a ketone functional group adjacent to both a cyclopropyl group and an aromatic system, making it valuable for structure-activity relationship (SAR) studies. Researchers are particularly interested in how the steric effects of the cyclopropyl ring influence molecular interactions, a topic frequently searched in computational chemistry forums. Its moderate polarity (LogP ~2.8) suggests good membrane permeability, a key consideration in medicinal chemistry optimization.

In the fragrance industry, Cyclopropyl 2-(3-methylphenyl)ethyl ketone is being evaluated as a potential synthetic aroma chemical. The compound's structural similarity to naturally occurring phenylpropanoids allows it to mimic certain woody-amber olfactory notes while offering superior stability. This aligns with current market demands for long-lasting fragrance ingredients that comply with IFRA regulations - a frequently searched topic among perfumery professionals.

From a synthetic perspective, the preparation of 898768-30-4 typically involves Friedel-Crafts acylation of m-xylene derivatives followed by cyclopropanation reactions. Recent patents highlight improved methods using transition metal catalysis, reflecting the growing interest in atom-economical synthesis - a trending search term in green chemistry circles. The compound's crystalline form (mp 45-47°C) facilitates purification, addressing common challenges in high-purity intermediate production.

Analytical characterization of Cyclopropyl 2-(3-methylphenyl)ethyl ketone reveals distinctive spectral features: IR spectroscopy shows a strong carbonyl stretch at 1715 cm^-1, while proton NMR displays characteristic cyclopropyl protons as a multiplet at δ 0.5-1.0 ppm. These analytical markers are crucial for quality control in commercial production, a concern frequently raised in chemical manufacturing discussions.

Emerging applications explore its use in material science, particularly as a monomer for specialty polymers. The rigid cyclopropyl group may impart interesting thermal properties to resulting materials, a hypothesis under investigation in several polymer research laboratories. This connects to broader industry interest in high-performance plastics, a trending topic in advanced materials research.

Regulatory status evaluations indicate 898768-30-4 is not currently listed under major chemical control inventories, making it accessible for research purposes. However, proper laboratory safety protocols should always be followed when handling organic compounds - a subject of frequent searches by chemical safety officers. The compound's environmental fate data suggests moderate biodegradability, aligning with sustainable chemistry principles increasingly demanded by industry.

Market analysts note growing demand for such fine chemicals in Asia-Pacific research hubs, particularly for pharmaceutical intermediate applications. The compound's commercial availability through major chemical suppliers has expanded in recent years, reflecting its rising importance in custom synthesis projects. Pricing trends show stability, making it an attractive option for process chemistry development.

Future research directions may explore the compound's potential in asymmetric synthesis, given the prochiral nature of the ketone center. Several recent publications have examined similar cyclopropyl ketones as substrates for enantioselective transformations - a hot topic in catalysis research. The presence of both aromatic and aliphatic components in its structure offers multiple sites for selective functionalization, a valuable feature for diversity-oriented synthesis.

In conclusion, Cyclopropyl 2-(3-methylphenyl)ethyl ketone (CAS No. 898768-30-4) represents an intriguing case study in multifunctional synthetic building blocks. Its balanced physicochemical properties, synthetic accessibility, and diverse application potential position it as a compound of continuing interest across multiple scientific disciplines. As research into structurally constrained molecules expands, this compound will likely maintain relevance in both academic and industrial settings.